4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine

• IUPAC Name: 4-[5-butylsulfanyl-4-(4-ethylphenyl)-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C19H22N4S/c1-3-5-14-24-19-22-21-18(16-10-12-20-13-11-16)23(19)17-8-6-15(4-2)7-9-17/h6-13H,3-5,14H2,1-2H3
• InChI Key: FFDFEDLNUWRCDL-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NN=C(N1C2=CC=C(C=C2)CC)C3=CC=NC=C3
• Molecular Formula: C19H22N4S
• Molecular Weight: 338.5 g/mol

Description

4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine is not well understood and requires further investigation. However, it has been suggested that this compound may exert its biological activity through the inhibition of certain enzymes or by binding to specific receptors.
Biochemical and Physiological Effects:
Studies have shown that 4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit their proliferation. Additionally, this compound has been shown to have antioxidant properties and may protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine in lab experiments is its potential for use as a fluorescent probe for the detection of metal ions. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine. One direction is the investigation of its potential as a drug candidate for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with specific enzymes and receptors. Furthermore, the development of more efficient synthesis methods and the investigation of its potential use as a ligand for the synthesis of metal-organic frameworks are also promising future directions.

Synthesis Methods

The synthesis of 4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine has been achieved using various methods. One such method involves the reaction of 4-(4-ethylphenyl)-5-(butylthio)-1H-1,2,4-triazole-3-carboxylic acid with pyridine-2-carbaldehyde in the presence of a base. Another method involves the reaction of 4-(4-ethylphenyl)-5-(butylthio)-1H-1,2,4-triazole-3-carboxylic acid with pyridine-2-carbonitrile in the presence of a base. These methods have been optimized to obtain high yields of the desired product.

Scientific Research Applications

4-[5-(butylthio)-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]pyridine has been studied for its potential applications in various fields of scientific research. One such application is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of cancer. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples. Additionally, this compound has been studied for its potential use as a ligand for the synthesis of metal-organic frameworks.